Cas no 2091137-71-0 (2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid)

• Product name: 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid
• CAS No: 2091137-71-0
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 5721673
• PubChem ID: 121214448

2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2091137-71-0
• starbld0037528
• F2198-6539
• 2-(cyclopropylmethyl)-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazole-3-carboxylic acid
• 2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid
• AKOS026724979
• Thiopyrano[4,3-c]pyrazole-3-carboxylic acid, 2-(cyclopropylmethyl)-2,4,6,7-tetrahydro-
• 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid

• Inchi： 1S/C11H14N2O2S/c14-11(15)10-8-6-16-4-3-9(8)12-13(10)5-7-1-2-7/h7H,1-6H2,(H,14,15)
• InChI Key： GZMIVEYNABAQKX-UHFFFAOYSA-N
• SMILES： S1CCC2C(C1)=C(C(=O)O)N(CC1CC1)N=2

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 478.9±45.0 °C(Predicted)
• pka: 3.40±0.20(Predicted)

Additional information on 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid

Comprehensive Overview of 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid (CAS No. 2091137-71-0)

The compound 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid (CAS No. 2091137-71-0) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This thiopyrano[4,3-c]pyrazole derivative combines a cyclopropylmethyl moiety with a carboxylic acid functional group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its role as a scaffold for designing novel enzyme inhibitors and receptor modulators.

In recent years, the demand for heterocyclic compounds like 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid has surged, driven by their applications in developing anti-inflammatory agents, antioxidants, and neuroprotective drugs. The thiopyrano[4,3-c]pyrazole core is known for its ability to interact with biological targets, such as kinases and G-protein-coupled receptors (GPCRs), which are critical in treating diseases like cancer and metabolic disorders. This compound's cyclopropylmethyl group further enhances its lipophilicity, potentially improving membrane permeability and bioavailability.

The synthesis of CAS No. 2091137-71-0 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been explored to optimize yield and purity. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets stringent quality standards for research and industrial use.

From an industrial perspective, 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid is valued for its scalability and compatibility with green chemistry principles. Companies are investing in sustainable production methods, such as flow chemistry and biocatalysis, to reduce environmental impact. These innovations align with global trends toward eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

In the context of drug discovery, this compound's pyrazole-carboxylic acid motif is a key pharmacophore in many FDA-approved drugs. Its structural similarity to known bioactive molecules has led to investigations into its potential as a lead compound for new therapeutics. For instance, researchers are exploring its efficacy in neurodegenerative disease models, a hot topic in medical science due to the rising prevalence of conditions like Alzheimer's and Parkinson's diseases.

Another area of interest is the compound's potential in agricultural chemistry. The thiopyrano[4,3-c]pyrazole scaffold has shown promise in developing pesticides and herbicides with improved selectivity and lower toxicity. This aligns with the growing demand for sustainable agrochemicals, a frequently searched term among agronomists and environmental scientists.

In summary, 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid (CAS No. 2091137-71-0) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure, combined with advancements in synthetic and analytical technologies, positions it as a valuable asset for future scientific and industrial breakthroughs.